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Compound of Interest

Compound Name: Methyl 4-(chloromethoxy)benzoate

CAS No.: 135922-45-1

Cat. No.: B2438256

Get Quote

Part 1: Executive Summary & Compound Identity
Methyl 4-(chloromethoxy)benzoate is a specialized electrophilic intermediate used primarily

in medicinal chemistry for installing the 4-(methoxycarbonyl)phenyloxymethyl moiety or as a

precursor for protecting groups. Unlike its stable analog Methyl 4-(chloromethyl)benzoate (CAS

34040-64-7), this compound contains a chloromethyl aryl ether motif (

), rendering it highly susceptible to hydrolysis and solvolysis.

Structural Disambiguation
Researchers often confuse this compound with structurally similar analogs. Correct

identification is critical for solvent selection.[1]
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Compound Name Structure Fragment Reactivity Class
CAS
(Representative)

Methyl 4-

(chloromethoxy)benzo

ate

High (Alpha-halo

ether)
Niche Intermediate

Methyl 4-

(chloromethyl)benzoat

e

Moderate (Benzyl

chloride)
34040-64-7

Methyl 4-

[(chloromethoxy)meth

yl]benzoate

High (MOM-Cl

derivative)
88045-74-3

Note: This guide focuses on the Aryl-O-CH2-Cl species. Due to its high reactivity, "solubility"

must be interpreted as "solvent compatibility."

Part 2: Physicochemical Profile & Solubility
Analysis
Predicted Properties[2]

Molecular Formula:

Molecular Weight: 200.62 g/mol

LogP (Estimated): 2.1 – 2.5 (Lipophilic)

Physical State: Likely a low-melting solid or viscous oil (due to disruption of crystal packing

by the ether linkage).

Solvent Compatibility Matrix
The solubility of Methyl 4-(chloromethoxy)benzoate is governed by its lipophilicity, but its

utility is dictated by chemical stability.

Category A: Recommended Solvents (Inert & Soluble)
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These solvents dissolve the compound (>100 mg/mL) without triggering decomposition.

Dichloromethane (DCM): The gold standard. High solubility due to polarity matching; non-

nucleophilic.

Toluene: Excellent for heating/reflux conditions if required; azeotropically removes water.

Tetrahydrofuran (THF): Good solubility, but must be anhydrous. Commercial THF stabilized

with BHT is acceptable; avoid peroxides.

Ethyl Acetate: Suitable for rapid extractions, though long-term storage is not recommended

due to potential transesterification risks (minor).

Category B: Incompatible Solvents (Reactive)
Do NOT use these solvents. The compound will degrade rapidly.

Methanol / Ethanol: Immediate solvolysis occurs via an

pathway, forming the corresponding acetal (

) and releasing HCl.

Water: Rapid hydrolysis to Methyl 4-hydroxybenzoate, Formaldehyde, and HCl.

DMSO / DMF: While soluble, these polar aprotic solvents can act as nucleophiles (e.g.,

Kornblum oxidation-like pathways) or accelerate hydrolysis due to hygroscopicity.

Part 3: Experimental Protocols
Solubility & Stability Testing Workflow
Use this protocol to verify solvent quality before committing valuable material.

Step 1: Preparation

Dry 5 mL of the target solvent (DCM or Toluene) over molecular sieves (3Å or 4Å) for 12

hours.

Ensure glassware is oven-dried (
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) and purged with Nitrogen/Argon.

Step 2: Dissolution

Add 50 mg of Methyl 4-(chloromethoxy)benzoate to 1 mL of solvent.

Observation: The solution should be clear and colorless. Turbidity or fuming indicates

moisture contamination (hydrolysis releasing HCl gas).

Step 3: Stability Check (NMR)

Take an aliquot (

) and dilute with

.

Diagnostic Signal: Look for the singlet corresponding to

around

5.6 – 5.9 ppm.

Degradation: Disappearance of this peak and appearance of a broad singlet at

9-10 ppm (Formaldehyde) or

5.0-5.2 ppm (Hemiacetal) indicates incompatibility.

Synthesis & Solvent Handling (In Situ Generation)
Since this compound is unstable, it is often generated in situ in DCM.

Reagents: Methyl 4-hydroxybenzoate (1.0 equiv), Paraformaldehyde (1.2 equiv).

Solvent: Anhydrous Dichloromethane (DCM).

Reagent: HCl gas (bubbled) or

/ Thionyl Chloride.
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Procedure:

Suspend Methyl 4-hydroxybenzoate and paraformaldehyde in DCM at

.

Bubble dry HCl gas through the solution.[1] The paraformaldehyde depolymerizes and

reacts with the phenol.

Solubility Transition: The suspension clears as the lipophilic chloromethyl ether forms.

Workup: Decant from solid residues. Do not wash with water. Remove solvent under

reduced pressure strictly below

.

Part 4: Mechanism & Safety Visualization
Reactivity & Degradation Pathways
The following diagram illustrates why protic solvents are forbidden.

Methyl 4-(chloromethoxy)benzoate
(In DCM/Toluene)

Acetal Derivative
(Ar-O-CH2-OMe)

Solvolysis (Fast)

Hydrolysis Products
(Phenol + CH2O + HCl)

Hydrolysis (Fast)

Stable Solution
(Ready for Reaction)

Inert Atmosphere

Alcohol (MeOH/EtOH)

Water (H2O)

Click to download full resolution via product page

Caption: Stability logic flow. Blue indicates the target compound; Red indicates destructive

solvents; Green indicates safe handling.

Safety: Carcinogenicity Warning
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Critical Hazard: Chloromethyl ethers (including aryl analogs) are potential alkylating agents and

carcinogens.

Bis(chloromethyl) ether (BCME): A potent carcinogen often formed as a byproduct if water is

present during synthesis.[2]

Handling: All solubility testing must occur in a fume hood. Double-glove (Nitrile + Laminate)

is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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